Cas no 133432-71-0 (Peldesine)

• Product name: Peldesine
• CAS No: 133432-71-0
• MF: C₁₂H₁₁N₅O
• MW: 241.248641252518
• CID: 172687
• PubChem ID: 135413525

Peldesine Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[3,2-d]pyrimidin-4-one,2-amino-3,5-dihydro-7-(3-pyridinylmethyl)-
• 2-amino-7-(pyridin-3-ylmethyl)-1,5-dihydropyrrolo[3,2-d]pyrimidin-4-one
• Peldesine
• 2-Amino-3,5-dihydro-7-(3-pyridylmethyl)-4H-pyrrolo(3,2-d)pyrimidin-4-one
• 2-amino-7-(pyridin-3-ylmethyl)-1,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one
• 4H-Pyrrolo(3,2-d)pyrimidin-4-one, 2-amino-3,5-dihydro-7-(3-pyridinylmethyl)-
• 9-(3-Pyridylmethyl)-7H-9-deazaguanine
• BCX-34
• Peldesine [USAN]
• UNII-7B646RJ70F
• DTXSID10158107
• 2-amino-7-[(pyridin-3-yl)methyl]-1H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one
• BC3
• 2-amino-7-(pyridin-3-ylmethyl)-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one
• HY-106934
• Peldesine (USAN)
• Q27093544
• 2-Amino-3,5-dihydro-7-(3-pyridylmethyl)-4H-pyrrolo[3,2-d]pyrimidin-4-one
• BDBM50039542
• 2-Amino-7-pyridin-3-ylmethyl-3,5-dihydro-pyrrolo[3,2-d]pyrimidin-4-one
• SCHEMBL61135
• 2-Amino-7-(3-pyridylmethyl)-4-oxo-3H,5H-pyrrolo[3.2-d]pyrimidine
• CHEMBL311300
• AKOS040734142
• CS-0026946
• 133432-71-0
• 2-amino-1,5-dihydro-7-(3-pyridinylmethyl)-4h-pyrrolo[3,2-d]pyrimidin-4-one
• DB02568
• 7B646RJ70F
• PELDESINE [INN]
• 2-amino-7-(pyridin-3-ylmethyl)-3,5-dihydropyrrolo[3,2-d]pyrimidin-4-one
• PELDESINE [WHO-DD]
• peldesine,BCX-34
• Peldesine [USAN:INN]
• PELDESINE [MART.]
• D05396
• DOHVAKFYAHLCJP-UHFFFAOYSA-N
• 2-Amino-7-(Pyridin-3-Ylmethyl)-3,5-Dihydro-4h-Pyrrolo[3,2-D]pyrimidin-4-One
• 2-Amino-7-(3-pyridylmethyl)-4-oxo-3H,5H-pyrrolo[3,2-d]pyrimidine
• NS00069972
• BCX 34
• TS-07855
• DTXCID9080598
• 2-amino-7-(pyridin-3-ylmethyl)-1H,4H,5H-pyrrolo[3,2-d]pyrimidin-4-one
• 2-amino-7-(pyridin-3-ylmethyl)-1H,4H,5H-pyrrolo(3,2-d)pyrimidin-4-one
• 9-(3-Pyridinylmethyl)-7H-9-deazaguanine
• 4H-Pyrrolo(3,2-d)pyrimidin-4-one,1,5-dihydro-2-amino-7-(3-pyridinylmethyl)
• DA-66553
• PELDESINE (MART.)
• Peldesina

• Inchi： InChI=1S/C12H11N5O/c13-12-16-9-8(4-7-2-1-3-14-5-7)6-15-10(9)11(18)17-12/h1-3,5-6,15H,4H2,(H3,13,16,17,18)
• InChI Key： DOHVAKFYAHLCJP-UHFFFAOYSA-N
• SMILES： NC1=NC(=O)C2NC=C(CC3C=CC=NC=3)C=2N1

Computed Properties

• Exact Mass: 241.09653
• Monoisotopic Mass: 241.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 96.2A^2

Experimental Properties

• Density: 1.57
• Boiling Point: 534°Cat760mmHg
• Flash Point: 276.7°C
• Refractive Index: 1.794
• PSA: 96.16